Cas no 860585-41-7 (1,5-dibromo-2-methoxy-4-nitrobenzene)

• Product Name: 1,5-dibromo-2-methoxy-4-nitrobenzene
• CAS No: 860585-41-7
• CID: 4661061
• PubChem ID: 45790187
• Update Time: 2025-05-27

1,5-dibromo-2-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-dibromo-2-methoxy-4-nitrobenzene

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1,5-dibromo-2-methoxy-4-nitrobenzene

Comprehensive Overview of 1,5-Dibromo-2-methoxy-4-nitrobenzene (CAS No. 860585-41-7): Properties, Applications, and Industry Insights

1,5-Dibromo-2-methoxy-4-nitrobenzene (CAS No. 860585-41-7) is a specialized aromatic compound with significant relevance in organic synthesis and industrial applications. This halogenated nitrobenzene derivative features a unique molecular structure, combining bromine, methoxy, and nitro functional groups, which contribute to its distinct chemical reactivity. Researchers and manufacturers value this compound for its role as an intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its CAS registry number (860585-41-7) ensures precise identification in global chemical databases, addressing growing demands for traceability in supply chains.

In recent years, the compound has garnered attention due to its potential applications in sustainable chemistry and green synthesis. As industries shift toward eco-friendly processes, 1,5-dibromo-2-methoxy-4-nitrobenzene is being explored for catalytic transformations and energy-efficient reactions. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its purity, a topic frequently searched by quality control professionals. The compound’s stability under controlled conditions also makes it a subject of interest in long-term storage studies, a niche yet growing research area.

The synthesis of 1,5-dibromo-2-methoxy-4-nitrobenzene typically involves electrophilic aromatic substitution reactions, with bromination and nitration as key steps. Optimizing these processes to reduce byproducts aligns with the broader industry focus on atom economy—a trending topic in chemical forums. Additionally, its solubility in organic solvents like dichloromethane and DMF is often discussed in technical literature, addressing common queries from synthetic chemists.

From a commercial perspective, suppliers emphasize the compound’s role in producing high-performance dyes and electronic materials, sectors experiencing rapid growth due to advancements in OLED technology. Regulatory compliance, particularly regarding REACH and GHS classification, is another hot topic tied to this chemical, as businesses prioritize transparency in safety data sheets (SDS).

Innovations in crystal engineering have further highlighted the utility of 860585-41-7, with studies examining its polymorphic forms for tailored material properties. Such developments resonate with researchers investigating structure-property relationships, a frequently searched term in academic circles. Furthermore, the compound’s thermal stability data is crucial for process engineers designing large-scale reactions, underscoring its industrial versatility.

In summary, 1,5-dibromo-2-methoxy-4-nitrobenzene (CAS No. 860585-41-7) bridges fundamental research and applied science, offering solutions for modern challenges in green chemistry, material science, and process optimization. Its multifaceted applications ensure continued relevance in both academic and industrial settings, supported by rigorous analytical validation and evolving regulatory frameworks.